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Compound of Interest

Compound Name: RXP03

Cat. No.: B12386307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RXP03 is a potent phosphinic peptide inhibitor of several matrix metalloproteinases (MMPs),

with particularly strong activity against MMP-11.[1][2][3] MMPs are a family of zinc-dependent

endopeptidases involved in the degradation of extracellular matrix components. Their

dysregulation is implicated in various pathological processes, including tumor invasion and

metastasis.[4] RXP03's inhibitory action on MMPs makes it a valuable tool for research in

cancer biology and other fields where MMP activity is relevant.[4][5][6] However, like many

phosphinic acids, RXP03 has low lipophilicity and poor membrane permeability.[5][7][8] This

necessitates careful preparation of stock solutions to ensure its effective use in in vitro and in

vivo studies.

These application notes provide a detailed protocol for the preparation, storage, and handling

of RXP03 stock solutions to ensure experimental consistency and maximize the compound's

stability and efficacy.

Data Presentation
Quantitative data for RXP03 is summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Weight 694.76 g/mol [1][7]

CAS Number 284667-65-8 [1][7]

Appearance
Solid, White to off-white

powder
[1]

Typical Purity ≥98% [9]

In Vitro Solubility
Typically soluble in DMSO

(e.g., 10 mM)
[1][9]

Powder Storage
-20°C for 3 years; 4°C for 2

years
[1]

Solution Storage
-80°C for 6 months; -20°C for 1

month
[1]

Inhibitory Activity (Ki)

MMP-2: 20 nM, MMP-8: 2.5

nM, MMP-9: 10 nM, MMP-11:

5 nM, MMP-14: 105 nM

[1][7][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM RXP03 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of RXP03 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

RXP03 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance
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Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of RXP03 powder to equilibrate to room temperature for at least

15-20 minutes before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of RXP03 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.948

mg of RXP03 (Molecular Weight = 694.76 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed RXP03 powder.

For a 10 mM solution, if you weighed 6.948 mg, add 1 mL of DMSO.

Solubilization: Vortex the solution for 1-2 minutes to ensure the powder is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) and/or sonication

can be used to aid dissolution if necessary.[3] Visually inspect the solution to ensure there

are no undissolved particulates.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes. This minimizes freeze-thaw cycles and protects the compound from

light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

shorter-term storage (up to 1 month).[1]

Safety Precautions:

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling RXP03 and DMSO.

Handle DMSO with care as it can facilitate the absorption of other chemicals through the

skin.

Perform all weighing and dissolution steps in a well-ventilated area or a chemical fume hood.
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Experimental Workflow for RXP03 Stock Solution
Preparation
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Caption: Workflow for preparing RXP03 stock solution.
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RXP03 Inhibition of MMP-11 Signaling Pathways
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Caption: RXP03 inhibits MMP-11, affecting key signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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